3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione

• Molecular Formula: C24H28N4O5
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-5-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C24H28N4O5/c1-32-19-9-7-18(8-10-19)28-23(30)21(25-24(28)31)17-22(29)27-13-11-26(12-14-27)15-16-33-20-5-3-2-4-6-20/h2-10,21H,11-17H2,1H3,(H,25,31)
• InChI Key: QYNQKPRHVXCPCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(NC2=O)CC(=O)N3CCN(CC3)CCOC4=CC=CC=C4

Description

3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione is a complex organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features an imidazolidine-2,4-dione core, which is known for its stability and versatility in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the imidazolidine-2,4-dione core: This can be achieved by reacting a suitable diamine with a carbonyl compound under acidic or basic conditions.

Introduction of the 4-methoxyphenyl group: This step involves the use of a Friedel-Crafts acylation reaction, where the imidazolidine-2,4-dione core is reacted with 4-methoxybenzoyl chloride in the presence of a Lewis acid catalyst.

Attachment of the 2-phenoxyethyl group: This can be accomplished through a nucleophilic substitution reaction, where the imidazolidine-2,4-dione derivative is reacted with 2-phenoxyethyl bromide in the presence of a base.

Formation of the piperazine ring: The final step involves the cyclization of the intermediate product with piperazine under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group or a carbonyl group under strong oxidizing conditions.

Reduction: The carbonyl groups in the imidazolidine-2,4-dione core can be reduced to hydroxyl groups using reducing agents like lithium aluminum hydride.

Substitution: The phenoxyethyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Alkyl halides or sulfonates in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of 4-hydroxyphenyl derivatives.

Reduction: Formation of hydroxyl derivatives of the imidazolidine-2,4-dione core.

Substitution: Formation of various substituted imidazolidine-2,4-dione derivatives.

Scientific Research Applications

3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new therapeutic agents, particularly for its potential anti-inflammatory and anti-cancer properties.

Materials Science: The compound’s stability and unique structural features make it a candidate for use in the development of advanced materials, such as polymers and coatings.

Biological Studies: It is used in studies to understand its interactions with biological macromolecules, including proteins and nucleic acids.

Industrial Applications: The compound is explored for its potential use in the synthesis of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione involves its interaction with specific molecular targets. The compound is known to:

Bind to enzyme active sites: Inhibiting their activity and thereby modulating biochemical pathways.

Interact with cellular receptors: Altering signal transduction pathways and affecting cellular responses.

Modulate gene expression: By interacting with transcription factors and other regulatory proteins.

Comparison with Similar Compounds

Similar Compounds

3-(4-Hydroxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione: Similar structure but with a hydroxyl group instead of a methoxy group.

3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenylethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione: Similar structure but with a phenylethyl group instead of a phenoxyethyl group.

Uniqueness

3-(4-Methoxyphenyl)-5-{2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethyl}imidazolidine-2,4-dione is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity